1-[3-[N-(dimethylamino)-C-ethylcarbonimidoyl]-2-hydroxy-1H-indol-5-yl]ethanone

• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol
• IUPAC Name: 1-[3-[N-(dimethylamino)-C-ethylcarbonimidoyl]-2-hydroxy-1H-indol-5-yl]ethanone
• InChI: InChI=1S/C15H19N3O2/c1-5-12(17-18(3)4)14-11-8-10(9(2)19)6-7-13(11)16-15(14)20/h6-8,16,20H,5H2,1-4H3
• InChI Key: WOFHCVQMHGTWOH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=NN(C)C)C1=C(NC2=C1C=C(C=C2)C(=O)C)O

Description

This compound is a kinase inhibitor that specifically targets the dual-specificity tyrosine-phosphorylation-regulated kinase 1B (DYRK1B) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of BI00036838 involves the condensation of 5-acetylindolin-2-one with 1-(2,2-dimethylhydrazineyl)propylidene. The reaction typically occurs under mild conditions, with the use of organic solvents such as ethanol or methanol, and may require a catalyst to facilitate the reaction .

Industrial Production Methods

Industrial production of BI00036838 follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity, often using continuous flow reactors and automated systems to ensure consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

BI00036838 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like halogens, acids, or bases are employed depending on the type of substitution reaction.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines .

Scientific Research Applications

BI00036838 has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study kinase inhibition and enzyme activity.

Biology: Employed in cell-based assays to investigate cell cycle progression, checkpoint regulation, and cell division.

Medicine: Potential therapeutic applications in targeting diseases related to kinase dysregulation, such as cancer.

Industry: Utilized in drug discovery and development processes to identify and validate new therapeutic targets

Mechanism of Action

BI00036838 exerts its effects by inhibiting the activity of DYRK1B, a kinase involved in various cellular processes. The compound binds to the active site of the kinase, preventing phosphorylation of target proteins. This inhibition disrupts signaling pathways and cellular functions regulated by DYRK1B, leading to altered cell cycle progression and apoptosis .

Comparison with Similar Compounds

Similar Compounds

GW416981X: Another kinase inhibitor targeting cyclin-dependent kinases.

THZ531: Inhibits cyclin-dependent kinases involved in transcription regulation.

GW814408X: Targets aurora kinase C, involved in cell division.

VE-822: Inhibits ataxia telangiectasia and Rad3-related protein kinase.

CCT244747: Inhibits checkpoint kinase 1 and 2.

Uniqueness

BI00036838 is unique in its specificity for DYRK1B, making it a valuable tool for studying this particular kinase. Its distinct chemical structure and selective inhibition profile set it apart from other kinase inhibitors, providing insights into the role of DYRK1B in cellular processes .